N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H25FN4O2/c19-15-6-2-3-7-16(15)20-18(25)23-12-10-21(11-13-23)14-17(24)22-8-4-1-5-9-22/h2-3,6-7H,1,4-5,8-14H2,(H,20,25)
• InChI Key: ZZFKUVRQZUJCFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2CCN(CC2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H25FN4O2
• Molecular Weight: 348.4 g/mol

Description

N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide, also known as FPPP, is a chemical compound that belongs to the piperazine family. It is a synthetic drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide is not fully understood, but it is believed to act as a dopamine receptor antagonist, specifically targeting the D2 receptor. This results in a decrease in dopamine activity in the brain, which can lead to its anxiolytic and antipsychotic effects.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide has been shown to have anxiolytic and antipsychotic effects in animal models. It has also been shown to have sedative effects and can cause a decrease in locomotor activity. Additionally, N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide has been shown to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide in lab experiments is its specificity for the dopamine D2 receptor, which allows for targeted research on the role of dopamine in various medical conditions. However, one limitation is its potential toxicity and adverse effects, which need to be carefully monitored in lab experiments.

Future Directions

For research on N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide include further studies on its mechanism of action, as well as its potential therapeutic applications in other medical conditions. Additionally, studies on the safety and toxicity of N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide are needed to fully understand its potential as a drug candidate.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide involves the reaction of 1-(2-fluorophenyl)piperazine with 1-piperidin-2-yl-2-propanone in the presence of a catalyst such as palladium on carbon. The resulting product is then purified using chromatography techniques to obtain pure N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide.

Scientific Research Applications

N-(2-fluorophenyl)-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide has been used in scientific research to study its potential therapeutic applications in various medical conditions such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antipsychotic effects in animal models, making it a potential candidate for drug development.